Stealth-like polysarcosine-modified nanoparticles with low dye doses and long blood circulation for efficient breast cancer pulmonary metastasis imaging†
Biomaterials Science Pub Date: 2023-05-10 DOI: 10.1039/D3BM00200D
Abstract
Fluorescence imaging (FLI) in the near-infrared-II (NIR-II; 1000–1700 nm) window holds great potential for cancer metastasis imaging owing to its deep tissue penetration and a high signal-to-background ratio. However, currently reported organic NIR-II contrast agents generally present problems such as poor water solubility, low NIR-II fluorescence quantum yield (QY), short blood circulation half-life (t1/2), high injection doses, and undesirable tumor accumulation. In this study, an NIR-II small-molecule-based polymer (TQF–PSar) modified with four dense/hydrophilic polysarcosine (PSar) arms was prepared for efficient breast cancer pulmonary metastasis imaging. The NIR-II intensity of TQF–PSar (whose QY was calculated to be 1%) was 26.4-fold higher than that of the PEGylated nanoparticles (TQF–PEG NPs) at the same low dye dose (core TQF concentration: 2.5 μg mL−1). Moreover, owing to the ideal stealth character, TQF–PSar displayed a more prolonged blood circulation t1/2 (36.9 h) and better tumor accumulation capability than TQF–PEG NPs even at this low dye concentration. Finally, the successful use of TQF–PSar in noninvasive NIR-II FLI for breast cancer pulmonary metastasis was demonstrated in living mice.
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